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Compound of Interest

Compound Name: Akt-IN-8

Cat. No.: B12401752

Essential Safety and Handling Guide for Akt-IN-8

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Akt-IN-8 (also known as Akt Inhibitor VIII or AKTi-
1/2), a cell-permeable quinoxaline compound and a potent, selective, allosteric, and reversible
inhibitor of Aktl and Akt2.[1][2]

Personal Protective Equipment (PPE)

When handling Akt-IN-8, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category Item Specifications

Should be equipped with side-
Eye Protection Safety Goggles shields to protect against

splashes.[3]

The glove material must be
impermeable and resistant to
the product. As specific tests

Hand Protection Protective Gloves may not be available, it is
advisable to consult with the
glove manufacturer for

appropriate material selection.

A lab coat or other protective
Body Protection Impervious Clothing clothing should be worn to

prevent skin contact.[3]

To be used to avoid inhalation
of dust or aerosols, especially
) ) ] ) when handling the compound
Respiratory Protection Suitable Respirator ) )
in powdered form. Use in a
well-ventilated area is also

recommended.[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Akt-IN-8 and
ensuring a safe laboratory environment.

Precautions for Safe Handling:

Avoid inhalation, and contact with eyes and skin.[3]

Prevent the formation of dust and aerosols.[3]

Use only in areas with adequate exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[3]
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e Wash hands thoroughly after handling.[3]

Conditions for Safe Storage:

o Keep the container tightly sealed.[3]

o Store in a cool, well-ventilated area.[3]

e Protect from direct sunlight and sources of ignition.[3]

o Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following measures should be taken.
Accidental Release:

» No special measures are explicitly required by some suppliers for small spills. However, it is
good practice to prevent dispersal of dust and to clean the area thoroughly.

First Aid Measures:

o General: No special measures are required by some suppliers, but it is always best to seek
medical advice in case of any symptoms.

o After Inhalation: Move the person to fresh air and consult a doctor if complaints arise.

o After Skin Contact: The product is generally not considered a skin irritant, but it is advisable
to wash the affected area with soap and water.

o After Eye Contact: Rinse the opened eye for several minutes under running water.

o After Swallowing: If symptoms persist, consult a doctor.[3] This compound is classified as
harmful if swallowed.[3]

Disposal Plan
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Akt-IN-8 is classified as very toxic to aquatic life with long-lasting effects.[3] Therefore, proper
disposal is crucial to prevent environmental contamination.

Disposal Recommendations:

Dispose of contents and the container to an approved waste disposal plant.[3]

Avoid release to the environment.[3]

Collect any spillage.[3]

Follow all federal, state, and local environmental regulations for chemical waste disposal.

Experimental Workflow for Handling Akt-IN-8

The following diagram illustrates a standard workflow for safely handling Akt-IN-8 in a
laboratory setting.
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Safe Handling Workflow for Akt-IN-8
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Akt Signaling Pathway Inhibition

Akt-IN-8 is an allosteric inhibitor that targets the PI3K/Akt/mTOR signaling pathway, which is
crucial in regulating cell growth, proliferation, and survival.[1] The diagram below illustrates the
point of inhibition by Akt-IN-8.
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Akt-IN-8 Inhibition of the PI3BK/Akt/mTOR Pathway

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12401752?utm_src=pdf-body-img
https://www.benchchem.com/product/b12401752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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